Cas no 93969-07-4 (1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1))

93969-07-4 structure
Product name:1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1)
1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1)
- N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-1H-pyrrole-3-carboxamide,hydrochloride
- N-(2-Hydroxy-2-imino-1-phenylethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carboximidic acid--hydrogen chloride (1/1)
- DTXSID90916803
- 93969-07-4
- 2,5-Dihydro-N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-1H-pyrrole-3-carboxamide HCl
- 1H-Pyrrole-3-carboxamide, 2,5-dihydro-N-(2-amino-2-oxo-1-phenylethyl)-2,2,5,5-tetramethyl-, monohydrochloride
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- Inchi: InChI=1S/C17H23N3O2.ClH/c1-16(2)10-12(17(3,4)20-16)15(22)19-13(14(18)21)11-8-6-5-7-9-11;/h5-10,13,20H,1-4H3,(H2,18,21)(H,19,22);1H
- InChI Key: HKOLDZOKXMCBTN-UHFFFAOYSA-N
- SMILES: CC1(C=C(C(N1)(C)C)C(=O)NC(C2=CC=CC=C2)C(=O)N)C.Cl
Computed Properties
- Exact Mass: 308.165541
- Monoisotopic Mass: 308.165541
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 403
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3
1H-Pyrrole-3-carboxamide,N-(2-amino-2-oxo-1-phenylethyl)-2,5-dihydro-2,2,5,5-tetramethyl-, hydrochloride(1:1) Related Literature
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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